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Compound of Interest

Compound Name: 1-Bromodecane-d4

Cat. No.: B12315415

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 1-Bromodecane-d4. As specific safety data for the deuterated form is not
readily available, this document extrapolates from the well-documented safety profile of its non-
deuterated counterpart, 1-Bromodecane. This approach is based on the principle that isotopic
labeling with deuterium does not significantly alter the fundamental chemical hazards of the
molecule. Additionally, this guide incorporates best practices for the handling of deuterated
compounds to ensure isotopic purity and experimental integrity.

General Safety and Hazard Information

1-Bromodecane is classified as a hazardous substance. It is harmful if inhaled, causes skin
and serious eye irritation, and may cause respiratory irritation.[1] It is also very toxic to aquatic
life with long-lasting effects.[2][3]

GHS Hazard Statements:

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5]

H332: Harmful if inhaled.[6]

H335: May cause respiratory irritation.[7]
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e H400: Very toxic to aquatic life.[2][3][4]
e H410: Very toxic to aquatic life with long lasting effects.[2]

Precautionary Statements:

P261: Avoid breathing mist, vapors, or spray.[2][6]

e P271: Use only outdoors or in a well-ventilated area.[2][6]

e P273: Avoid release to the environment.[2]

o P280: Wear protective gloves, protective clothing, and eye/face protection.[5]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[5]

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[6]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[2]
e P501: Dispose of contents/container to an approved waste disposal plant.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data for 1-Bromodecane, which should be
considered representative for 1-Bromodecane-d4.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C1oH21Br [2][4]
Molecular Weight 221.18 g/mol [2][4]
Appearance Colorless to light yellow liquid [11[2][8]
Odor Odorless [1]
Melting Point -29.6 °C/-21.3 °F [1]
Boiling Point 238 °C/460.4 °F @ 760 ]
mmHg

Flash Point 94 °C/201.2 °F [1]
Density 1.060 - 1.066 g/cm3 at 25 °C [1][2]
Vapor Pressure 0.04 mmHg [4]
Water Solubility Insoluble [2][9]

- Soluble in organic solvents like
Solubility 9]
ethanol and ether

Table 2: Toxicological Data

Test Species Route Value Source
LD50 Rat Oral > 2,000 mg/kg [2][5]
LC50 Mouse Inhalation 4,200 mg/m3/2h [41[6]
LD50 Mouse Intraperitoneal 4,070 mg/kg [3]

Experimental Protocols and Handling Precautions
General Handling Workflow

All handling of 1-Bromodecane-d4 should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[1][2] Personal protective equipment (PPE) is mandatory.
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Mandatory Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (conforming to EN
166 or NIOSH standards).[10][11]

o Skin Protection: Wear chemical-resistant gloves (inspected prior to use) and appropriate
protective clothing to prevent skin exposure.[1][2][10]

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection may not be required.[1] If exposure limits are exceeded or irritation is experienced,
a full-face respirator should be used.[11]
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Preparation

Assess Risks & Review SDS
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General Handling Workflow for 1-Bromodecane-d4
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Special Precautions for Deuterated Compounds

To maintain the isotopic integrity of 1-Bromodecane-d4, specific handling and storage
procedures are necessary to prevent deuterium-hydrogen (H/D) exchange.

o Moisture Protection: Deuterated compounds can exchange deuterium for hydrogen with
ambient moisture.[12][13] Always handle under an inert atmosphere (e.g., nitrogen or argon)
and store in tightly sealed containers, preferably with a desiccant.[12][13][14]

e Solvent Choice: Use anhydrous, aprotic solvents for preparing solutions to minimize the risk
of H/D exchange.

o Storage: Store containers in a cool, dry, and well-ventilated place, away from light.[6][13] For
long-term storage, refrigeration at 2-8°C or freezing at -20°C is often recommended, but
always consult the supplier's specific instructions.[13] Allow the container to warm to room
temperature before opening to prevent condensation.[13]

Spill and Release Measures

In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[2]
[11] Remove all sources of ignition.[11]

» Containment: Prevent the spill from entering drains.[2][6]

e Clean-up: Soak up the spill with an inert absorbent material (e.g., sand, silica gel, or
universal binder) and collect it into a suitable, closed container for disposal as hazardous
waste.[2][10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

e Hazardous Combustion Products: Burning may produce carbon oxides (CO, COz) and
hydrogen bromide gas.[1][2]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][2]
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Emergency and First Aid Procedures

Immediate medical attention is often required in case of exposure. Always show the Safety
Data Sheet to the attending medical professional.[2]

Exposure Event Occurs

x L4 X E
Inhalation Skin Contact Eye Contact Ingestion
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y - » | N
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Consult a Physician / Seek Medical Attention
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First Aid Decision Pathway for Exposure

Detailed First Aid Measures:

« Inhalation: If inhaled, remove the person to fresh air. If breathing is difficult or stops, provide
artificial respiration and seek immediate medical attention.[1][2][6]

o Skin Contact: In case of skin contact, immediately wash off with soap and plenty of water
while removing all contaminated clothing and shoes.[1][2] If skin irritation occurs, get medical
advice.[1]

» Eye Contact: If the substance gets into the eyes, rinse cautiously and thoroughly with plenty
of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present
and easy to do. Continue rinsing and consult a physician.[1][2]
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 Ingestion: If swallowed, rinse the mouth with water. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[1][2]

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[2][3]
e Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[3][10]

» Hazardous Decomposition Products: Under fire conditions, it can decompose to form carbon
oxides and hydrogen bromide gas.[2][3]

By adhering to the guidelines outlined in this document, researchers, scientists, and drug
development professionals can safely handle 1-Bromodecane-d4, minimizing risks to
personnel and the environment while preserving the isotopic integrity of the compound for
reliable experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety and Handling of 1-Bromodecane-
d4: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12315415#1-bromodecane-d4-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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